Cas no 166533-36-4 (N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline)

• Product Name: N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline
• CAS No: 166533-36-4
• MF: C₂₆H₃₇N₅O₂
• MW: 451.604285955429
• CID: 2086905
• Update Time: 2025-07-15

N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline Chemical and Physical Properties

Names and Identifiers

• N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline
• (6aR,9R,10aR)-9-N-[3-(dimethylamino)propyl]-4-N-ethyl-7-prop-2-enyl-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-4,9-dicarboxamide

• Inchi： 1S/C26H37N5O2/c1-5-12-30-16-19(25(32)28-11-8-13-29(3)4)14-21-20-9-7-10-22-24(20)18(15-23(21)30)17-31(22)26(33)27-6-2/h5,7,9-10,17,19,21,23H,1,6,8,11-16H2,2-4H3,(H,27,33)(H,28,32)/t19-,21-,23-/m1/s1
• InChI Key： IRQIOIBAVPLXLF-KJXAQDMKSA-N
• SMILES： O=C([C@H]1CN(CC=C)[C@@H]2CC3=CN(C(NCC)=O)C4=CC=CC(=C34)[C@H]2C1)NCCCN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides

Additional information on N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline

Recent Advances in the Study of N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline (166533-36-4)

N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline (CAS: 166533-36-4) is a derivative of cabergoline, a well-known dopamine D2 receptor agonist used primarily for the treatment of hyperprolactinemia and Parkinson's disease. Recent studies have focused on the pharmacological properties, metabolic pathways, and potential therapeutic applications of this compound. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in the field of chemical biology and medicine.

One of the key areas of interest is the compound's unique metabolic profile. Unlike cabergoline, which undergoes extensive hepatic metabolism, N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline exhibits altered pharmacokinetics due to its modified carbamoyl groups. Recent in vitro and in vivo studies have demonstrated that this derivative has a longer half-life and improved bioavailability, making it a promising candidate for further development. Researchers have also identified specific cytochrome P450 enzymes involved in its metabolism, which could have implications for drug-drug interactions.

Another significant development is the exploration of its therapeutic potential beyond its parent compound's indications. Preliminary studies suggest that N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline may have enhanced selectivity for dopamine receptor subtypes, potentially reducing side effects such as valvular heart disease, which has been a concern with cabergoline. Animal models have shown promising results in the treatment of neuropsychiatric disorders, including schizophrenia and depression, although clinical trials are yet to be conducted.

The synthesis and characterization of N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline have also seen advancements. Recent publications describe improved synthetic routes that yield higher purity and scalability, addressing previous challenges in large-scale production. Analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been refined to ensure accurate quantification and quality control of the compound in both research and potential commercial settings.

Despite these promising developments, challenges remain. The exact mechanism of action and long-term safety profile of N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline are not yet fully understood. Researchers emphasize the need for more comprehensive toxicology studies and phase I clinical trials to assess its safety and efficacy in humans. Additionally, the competitive landscape of dopamine agonists necessitates further differentiation of this compound to justify its development.

In conclusion, N8-Desethylcarbamoyl-N1-ethylcarbamoyl Cabergoline represents an exciting area of research in chemical biology and medicine. Its improved pharmacokinetic properties and potential therapeutic applications make it a compound of significant interest. However, further studies are required to fully elucidate its benefits and risks. This brief highlights the importance of continued investment in research and development to unlock its full potential in treating a range of medical conditions.